Cas no 830325-98-9 (2,1,3-Benzothiadiazole, 4-bromo-7-phenyl-)

• Product Name: 2,1,3-Benzothiadiazole, 4-bromo-7-phenyl-
• CAS No: 830325-98-9
• MF: C₁₂H₇BrN₂S
• MW: 291.166380167007
• CID: 679380
• PubChem ID: 71416562
• Update Time: 2025-04-19

2,1,3-Benzothiadiazole, 4-bromo-7-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole, 4-bromo-7-phenyl-
• 4-bromo-7-phenyl-2,1,3-benzothiadiazole
• 830325-98-9
• SCHEMBL23055925
• DTXSID10835941

• Inchi： 1S/C12H7BrN2S/c13-10-7-6-9(8-4-2-1-3-5-8)11-12(10)15-16-14-11/h1-7H
• InChI Key： FRVGRMXVSANGMD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C1=NSN=2)C1C=CC=CC=1

Computed Properties

• Exact Mass: 289.95133g/mol
• Monoisotopic Mass: 289.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54Ų